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Compound of Interest

Compound Name: VA5

Cat. No.: B15580924 Get Quote

Essential Safety and Handling Guide for VA5
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

VA5, a corrosive cleaning and descaling agent containing nitric acid. Adherence to these

procedures is essential to ensure personnel safety and regulatory compliance in the laboratory

environment.

Immediate Safety Concerns
VA5 is classified as a corrosive material that can cause severe skin burns and eye damage.[1]

The primary hazardous component is nitric acid, a strong oxidizing agent.[1] Inhalation of

vapors can irritate the respiratory system, and higher exposures may lead to serious lung

conditions such as pulmonary edema.[1] It is crucial to handle VA5 in a well-ventilated area,

preferably within a chemical fume hood, to minimize the risk of inhalation.[2]

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment (PPE) are the primary defense

against exposure to VA5. The following table summarizes the required PPE for handling this

substance.
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PPE Component Material/Type Specification Protection Against

Hand Protection
Chemical-resistant gloves

(Butyl, Neoprene, or Viton)

Direct skin contact, chemical

burns

Eye & Face Protection
Chemical splash goggles and

a face shield
Splashes to the eyes and face

Body Protection
Chemical-resistant apron over

a lab coat

Splashes and contamination of

personal clothing

Footwear Closed-toe shoes Spills and splashes

Glove Selection and Breakthrough Times
The choice of glove material is critical for adequate protection. Breakthrough time is the time it

takes for a chemical to permeate through the glove material. The following table provides

breakthrough time data for various glove materials when in contact with nitric acid. It is

recommended to use gloves with a breakthrough time of greater than 8 hours for prolonged

handling.[1]

Glove Material
Concentration of
Nitric Acid

Breakthrough Time
(minutes)

Rating

Butyl 70% > 480 Excellent[3]

Neoprene 70% > 480 Excellent[4]

Viton 65% > 480 Excellent[5]

Nitrile 70% Not Recommended Not Recommended[6]

Latex 70% Not Recommended Not Recommended[6]

This data is a guideline. On-site testing is crucial to determine safe usage under specific

laboratory conditions.

Occupational Exposure Limits for Nitric Acid
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Regulatory bodies have established occupational exposure limits for nitric acid to protect

laboratory personnel.

Organization
Time-Weighted
Average (TWA)

Short-Term
Exposure Limit
(STEL)

Immediately
Dangerous to Life
or Health (IDLH)

OSHA (PEL) 2 ppm (8-hour)[1][2] - -

NIOSH (REL) 2 ppm (10-hour)[1][7]
4 ppm (15-minute)[1]

[7]
25 ppm[1][7]

ACGIH (TLV) 2 ppm (8-hour)[1] 4 ppm[1] -

Procedural Guidance: Handling VA5
A systematic approach to handling VA5 is crucial for safety. The following workflow outlines the

key steps from preparation to disposal.
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Preparation

Handling

Post-Handling & Disposal

1. Prepare Work Area
(Fume Hood, Spill Kit Ready)

2. Don Appropriate PPE
(Gloves, Goggles, Apron)

3. Handle VA5
(Dispense, Use)

Proceed to Handling

4. Decontaminate Surfaces

After Use

Spill Occurs

5. Doff PPE Correctly

6. Dispose of Waste
(Neutralize, Follow Regulations)

Spill Response:
- Evacuate Area

- Notify Supervisor
- Use Spill Kit

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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